Cas no 55611-62-6 (2-(cycloheptylamino)ethan-1-ol)

• Product Name: 2-(cycloheptylamino)ethan-1-ol
• CAS No: 55611-62-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD09027866
• CID: 944226
• PubChem ID: 12217891
• Update Time: 2025-10-16

2-(cycloheptylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOHEPTYLAMINO-ETHANOL
• 2-(cycloheptylamino)ethanol
• 2-(cycloheptylamino)ethan-1-ol
• 2-Cycloheptyl-aminoaethanol
• GL-0876
• N-cycloheptyl-N-(2-hydroxyethyl)amine
• 2-cycloheptylaminoethanol
• EN300-180917
• HXHFHWJLNHBJDK-UHFFFAOYSA-N
• DTXSID20480966
• SCHEMBL7113872
• 55611-62-6
• AKOS005255921
• MFCD09027866

• MDL： MFCD09027866
• Inchi： 1S/C9H19NO/c11-8-7-10-9-5-3-1-2-4-6-9/h9-11H,1-8H2
• InChI Key： HXHFHWJLNHBJDK-UHFFFAOYSA-N
• SMILES： OCCNC1CCCCCC1

Computed Properties

• Exact Mass: 157.14700
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 285°C at 760 mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.48
• PSA: 32.26000
• LogP: 1.68200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(cycloheptylamino)ethan-1-ol

Recent Advances in the Study of 2-(Cycloheptylamino)ethan-1-ol (CAS: 55611-62-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(cycloheptylamino)ethan-1-ol (CAS: 55611-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological effects.

One of the most notable advancements in the study of 2-(cycloheptylamino)ethan-1-ol is its application in the development of novel central nervous system (CNS) agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant binding affinity to serotonin and dopamine receptors, suggesting potential utility in the treatment of neurological disorders such as Parkinson's disease and depression. The study employed molecular docking simulations and in vitro assays to validate these interactions, providing a robust foundation for further preclinical investigations.

In addition to its CNS applications, recent research has explored the compound's role in antimicrobial therapy. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-(cycloheptylamino)ethan-1-ol derivatives exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings open new avenues for the development of next-generation antibiotics to combat resistant bacterial strains.

The synthetic pathways for 2-(cycloheptylamino)ethan-1-ol have also seen significant optimization in recent years. A 2023 study in Organic Process Research & Development detailed a novel, high-yield synthesis route that reduces the number of steps from conventional methods while maintaining excellent purity (>99%). This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and scalability. The study also highlighted the compound's stability under various storage conditions, an important consideration for pharmaceutical applications.

Looking forward, the diverse biological activities and synthetic accessibility of 2-(cycloheptylamino)ethan-1-ol position it as a promising scaffold for future drug discovery efforts. Current research gaps include the need for more comprehensive in vivo studies to validate its therapeutic potential and further exploration of its structure-activity relationships. As the pharmaceutical industry continues to seek novel chemical entities with improved efficacy and safety profiles, this compound and its derivatives are likely to remain a focus of intensive research in the coming years.